5-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-fluorobenzoic acid, 95%

• IUPAC Name: 5-[4-(dimethylcarbamoyl)phenyl]-2-fluorobenzoic acid
• InChI: InChI=1S/C16H14FNO3/c1-18(2)15(19)11-5-3-10(4-6-11)12-7-8-14(17)13(9-12)16(20)21/h3-9H,1-2H3,(H,20,21)
• InChI Key: HOSDKJXTMWYLTG-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=CC=C(C=C1)C2=CC(=C(C=C2)F)C(=O)O
• Molecular Formula: C16H14FNO3
• DSSTOX Substance ID: DTXSID10691342
• Molecular Weight: 287.28 g/mol
• CAS RN: 1261915-54-1

Description

5-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-fluorobenzoic acid, or 5-DMFBA, is a fluorinated carboxylic acid which has been studied for its potential applications in various scientific fields. In particular, 5-DMFBA has been found to have a wide range of uses in organic synthesis, biochemistry, and pharmaceutical research.

Scientific Research Applications

5-DMFBA has been found to have a wide range of applications in various scientific fields. In organic synthesis, 5-DMFBA has been used as a reagent for the synthesis of various compounds, including heterocycles and carboxylic acids. In biochemistry, 5-DMFBA has been used as a reagent for the synthesis of various biomolecules, including peptides, nucleotides, and carbohydrates. In pharmaceutical research, 5-DMFBA has been used as a reagent for the synthesis of various drugs, including analgesics, anti-inflammatory agents, and anticoagulants.

Mechanism of Action

The mechanism of action of 5-DMFBA is not fully understood. However, it is believed that it acts as an inhibitor of certain enzymes, such as cyclooxygenase and lipoxygenase. In addition, 5-DMFBA has been found to have a direct effect on cellular metabolism, as it has been found to inhibit the activity of certain proteins involved in the regulation of cell growth and differentiation.
Biochemical and Physiological Effects
5-DMFBA has been found to have a variety of biochemical and physiological effects. In particular, it has been found to have anti-inflammatory, analgesic, and anticoagulant effects. In addition, 5-DMFBA has also been found to have an effect on the regulation of cell growth and differentiation, as it has been found to inhibit the activity of certain proteins involved in this process.

Advantages and Limitations for Lab Experiments

The use of 5-DMFBA in laboratory experiments has both advantages and limitations. One of the major advantages of 5-DMFBA is its high purity, which enables researchers to obtain consistent and reliable results. In addition, 5-DMFBA is relatively easy to synthesize, which makes it a cost-effective reagent for laboratory experiments. However, one of the major limitations of 5-DMFBA is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

The potential future directions for 5-DMFBA are numerous. Further research into the mechanism of action of 5-DMFBA could lead to the development of new drugs and therapies for a variety of diseases and conditions. In addition, further research into the biochemical and physiological effects of 5-DMFBA could lead to the development of new compounds with improved pharmacological properties. Finally, further research into the synthesis of 5-DMFBA could lead to the development of new and more efficient synthesis methods.

Synthesis Methods

5-DMFBA can be synthesized through a variety of methods, including the reaction of 4-(N,N-dimethylaminocarbonyl)benzoic acid with 2-fluorobenzoic acid in the presence of pyridine and trifluoroacetic acid. This method results in a product with a purity of 95%. In addition, 5-DMFBA can also be synthesized through the reaction of 4-(N,N-dimethylaminocarbonyl)benzoic acid with 2-fluorobenzoic acid in the presence of trifluoroacetic anhydride and pyridine. This method results in a product with a purity of 95%.